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Compound of Interest

Compound Name: 3,5-Dimethylphenol

Cat. No.: B042653

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 3,5-Dimethylphenol (CAS 108-68-
9), a significant chemical intermediate. The document details its physicochemical properties,
spectroscopic data, synthesis protocols, and its role in various industrial and biological
processes.

Core Data Summary
Physicochemical Properties
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Property Value Reference

CAS Number 108-68-9

Molecular Formula CsH100 [1]

Molecular Weight 122.16 g/mol [1]
Colorless to yellowish needle-

Appearance _ [1]
like crystals

Melting Point 68 °C [1]

Boiling Point 219.5°C [1]
Slightly soluble in water;

N soluble in sodium hydroxide

Solubility ) ) [1]
solution and organic solvents
like ethanol.

LD50 (Oral, Rat) 1750 mg/kg [1]

Spectroscopic Data

Spectrum Type

Peak Information

Chemical shifts (ppm): 6.57 (s, 1H, Ar-H), 6.46

1H NMR (s, 2H, Ar-H), 4.7 (br s, 1H, -OH), 2.22 (s, 6H, 2x
-CH3)
Chemical shifts (ppm): 155.15, 139.58, 122.74,
13C NMR

113.33, 21.16

IR (Infrared)

Major peaks (cm~1): ~3300 (O-H stretch, broad),
~3000 (C-H stretch, aromatic), ~1600, 1470
(C=C stretch, aromatic), ~1200 (C-O stretch),
~850 (C-H bend, aromatic)

Mass Spectrometry (MS)

Molecular lon (M*): m/z = 122. Key fragments:
m/z = 107 (loss of CHs), m/z =79, 77.

Experimental Protocols
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Synthesis of 3,5-Dimethylphenol from Isophorone

A prevalent industrial synthesis method involves the catalytic conversion of isophorone to 3,5-
dimethylphenol in the gaseous phase.[2][3]

Materials:
e Isophorone (3,5,5-trimethyl-2-cyclohexen-1-one)

e Catalyst: Chromium-nickel-steel alloy (18/8 type: ~74% Fe, 18% Cr, 8% Ni)[2] or a rare earth
metal on an alumina carrier[3]

e Tubular reactor
Procedure:

o The isophorone-containing process stream is guided through reaction zones within the
tubular reactor that contain the catalyst.[4]

e The reaction is carried out at temperatures in the range of 450-600 °C.[2]

e The process stream between these reaction zones is thermostated in zones that do not
contain any catalyst.[4]

e This method can yield 65-68% of 3,5-dimethylphenol by weight.[2] A key advantage of the
chromium-nickel-steel alloy catalyst is the prevention of carbon deposits, ensuring the
catalyst's activity remains constant over extended periods.[2]

Visualized Workflows and Pathways
Synthesis Workflow from Isophorone
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Isophorone @teel Alloy C@

Tubular Reactor
(450-600 °C)

3,5-Dimethylphenol

Figure 1: Synthesis of 3,5-Dimethylphenol from Isophorone

Click to download full resolution via product page

Caption: Synthesis of 3,5-Dimethylphenol from Isophorone.

Bacterial Biodegradation Pathway

Certain bacteria can degrade dimethylphenols. In Pseudomonas species, the degradation of
phenolic compounds can occur via different catabolic pathways, often involving catechol
intermediates.[5] The metabolism in some organisms involves hydroxylation to form a catechol
derivative. For instance, in rabbits, 3,5-dimethylphenol is metabolized to 3,5-dimethylcatechol.
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3,5-Dimethylphenol

Hydroxylation
(e.g., by p-cresol methylhydroxylase)

3,5-Dimethylcatechol

i

Ring Cleavage
(e.g., by catechol 2,3-dioxygenase)

Further Metabolites

Figure 2: Bacterial Biodegradation of 3,5-Dimethylphenol

Click to download full resolution via product page
Caption: Bacterial Biodegradation of 3,5-Dimethylphenol.
Applications
3,5-Dimethylphenol is a versatile industrial intermediate with a broad spectrum of applications:

+ Polymers and Resins: It is a key component in the production of specialized phenolic resins,
which are valued for their thermal stability and chemical resistance and are used in coatings,
adhesives, and composite materials.

o Agrochemicals: It serves as a precursor in the synthesis of various insecticides and
herbicides.

* Pharmaceuticals: It is utilized as a key intermediate in the synthesis of a variety of active
pharmaceutical ingredients (APISs).[6]
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e Antioxidants: It is used in the manufacturing of antioxidants that prevent oxidative damage in
various products.[6]

o Other Uses: It also finds applications in the production of dyes and as a component in some
disinfectants.

Safety and Handling

Hazard Classification:

o Acute Toxicity (Oral and Dermal): Toxic if swallowed or in contact with skin.
o Skin Corrosion/Irritation: Causes severe skin burns and eye damage.
Precautionary Measures:

o Wear protective gloves, clothing, eye, and face protection.

e Avoid breathing dust, fumes, gas, mist, vapors, or spray.

e Wash skin thoroughly after handling.

 In case of contact with skin or eyes, rinse immediately with plenty of water and seek medical
advice.

» Store in a well-ventilated place. Keep container tightly closed.

For detailed safety information, always refer to the material safety data sheet (MSDS) provided
by the supplier.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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